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Compound of Interest

Compound Name: Proquinazid-(propoxy-d7)

CAS No.: 2140327-37-1

Cat. No.: B15561877

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

information for Proquinazid-(propoxy-d7). Proquinazid-(propoxy-d7) is a deuterated analog

of the fungicide Proquinazid. As specific safety data for the deuterated form is not readily

available, this guide is largely based on the data for the non-labeled compound, Proquinazid.

The toxicological and physicochemical properties are expected to be very similar. However, it is

crucial to handle all chemical substances with the utmost care and to consult the specific

Safety Data Sheet (SDS) provided by the supplier. Proquinazid-(propoxy-d7) is intended for

research use only and is not for medicinal, household, or other uses.

Introduction
Proquinazid-(propoxy-d7) is a stable isotope-labeled version of Proquinazid, a quinazolinone

fungicide. The replacement of seven hydrogen atoms with deuterium in the propoxy group

makes it a valuable tool in analytical and metabolic studies. Its primary application is as an

internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry
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(LC-MS). The increased mass allows for clear differentiation from the non-labeled analyte,

enabling accurate quantification in complex matrices.

Proquinazid itself is an effective fungicide used to control powdery mildew on various crops. Its

mode of action involves the inhibition of spore germination and appressorium formation.[1]

Understanding the safety and handling of Proquinazid is therefore paramount for researchers

utilizing its deuterated analog.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Proquinazid. This information is

critical for risk assessment and for designing safe experimental protocols.

Table 1: Physicochemical Properties of Proquinazid
Property Value Reference

Molecular Formula C₁₄H₁₇IN₂O₂ [2]

Molecular Weight 372.20 g/mol [3]

CAS Number 189278-12-4 [2]

Appearance White crystalline powder [4]

Melting Point 62 °C [4]

Water Solubility 0.00093 g/L [4]

log(P) 5.5 [4]

Vapor Pressure 0.00009 Pa [4]

Density 1.57 g/cm³ [4]

Table 2: Toxicological Data for Proquinazid
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Endpoint Value Species Reference

Acute Oral LD₅₀ 4846 mg/kg Rat (female) [4]

Acute Dermal LD₅₀ >5000 mg/kg Rat

Acute Inhalation LC₅₀

(4h)
>5.2 mg/L Rat

Eye Irritation Not an irritant [4]

Skin Irritation Not an irritant [4]

Carcinogenicity

Suspected of causing

cancer (GHS

Category 2)

[3]

Aquatic Toxicity

Very toxic to aquatic

life with long-lasting

effects

[4]

Acceptable Daily

Intake (ADI)
0.01 mg/kg bw/day [4]

Hazard Identification and Safety Precautions
Based on the data for Proquinazid, the primary hazards are its potential carcinogenicity and its

high toxicity to aquatic life. When handling Proquinazid-(propoxy-d7), it is crucial to adhere to

the following safety protocols:

Personal Protective Equipment (PPE)
Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before

use.

Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated,

use a respirator with an appropriate filter.
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Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use in a

well-ventilated area, preferably in a chemical fume hood. Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store

away from incompatible materials.

First Aid Measures
After Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

After Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated

clothing.

After Eye Contact: Rinse cautiously with water for several minutes.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice

immediately.

Disposal
Dispose of waste material in accordance with local, state, and federal regulations. Avoid

release to the environment.

Experimental Protocols
Proquinazid-(propoxy-d7) is primarily used as an internal standard in quantitative analytical

methods. Below is a detailed methodology for a typical LC-MS/MS analysis.

Quantitative Analysis of Proquinazid in a Sample Matrix
using LC-MS/MS with Proquinazid-(propoxy-d7) as an
Internal Standard
Objective: To accurately determine the concentration of Proquinazid in a given sample (e.g.,

environmental water, biological matrix) using a stable isotope-labeled internal standard to

correct for matrix effects and variations in sample preparation and instrument response.
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Materials:

Proquinazid analytical standard

Proquinazid-(propoxy-d7) internal standard

High-purity solvents (e.g., acetonitrile, methanol, water)

Formic acid or ammonium formate (for mobile phase modification)

Sample matrix

Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)

LC-MS/MS system

Methodology:

Preparation of Stock Solutions:

Prepare a stock solution of Proquinazid (e.g., 1 mg/mL) in a suitable solvent (e.g.,

acetonitrile).

Prepare a stock solution of Proquinazid-(propoxy-d7) (e.g., 1 mg/mL) in the same

solvent.

Preparation of Calibration Standards:

Prepare a series of calibration standards by spiking a blank matrix with known

concentrations of the Proquinazid analytical standard.

To each calibration standard, add a constant, known amount of the Proquinazid-
(propoxy-d7) internal standard solution.

Sample Preparation:

To the unknown sample, add the same constant, known amount of the Proquinazid-
(propoxy-d7) internal standard solution as was added to the calibration standards.
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If necessary, perform sample cleanup using a suitable technique like SPE to remove

interfering components.

LC-MS/MS Analysis:

Inject the prepared calibration standards and samples onto the LC-MS/MS system.

Develop a chromatographic method to achieve good separation of Proquinazid from

matrix components.

Optimize the mass spectrometer parameters for the detection of both Proquinazid and

Proquinazid-(propoxy-d7). This involves selecting appropriate precursor and product

ions for Multiple Reaction Monitoring (MRM).

Data Analysis:

For each injection, determine the peak area of the analyte (Proquinazid) and the internal

standard (Proquinazid-(propoxy-d7)).

Calculate the ratio of the analyte peak area to the internal standard peak area for each

calibration standard and the unknown sample.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the analyte for the calibration standards.

Determine the concentration of Proquinazid in the unknown sample by interpolating its

peak area ratio on the calibration curve.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the safe handling

and application of Proquinazid-(propoxy-d7).
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General Laboratory Safety Workflow for Handling Chemical Compounds

Preparation

Handling

Post-Handling
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Review SDS

Select PPE
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Analytical Workflow for Quantitative Analysis Using an Internal Standard

Sample & Standard Preparation

Analysis

Data Processing

Prepare Analyte Stock

Create Calibration Standards

Prepare IS Stock

Spike Samples with IS

LC-MS/MS Injection

Data Acquisition (MRM)

Calculate Peak Area Ratios

Construct Calibration Curve

Quantify Analyte in Sample

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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